Cas no 28247-14-5 (ethyl 1-cyanocyclopentane-1-carboxylate)

ethyl 1-cyanocyclopentane-1-carboxylate structure
28247-14-5 structure
Product Name:ethyl 1-cyanocyclopentane-1-carboxylate
CAS No:28247-14-5
MF:C9H13NO2
MW:167.205022573471
MDL:MFCD00019291
CID:252413
PubChem ID:15688760
Update Time:2025-04-19

ethyl 1-cyanocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-cyanocyclopentanecarboxylate
    • ETHYL 1-CYANOCYCLOPENTANECARBOXYLATE1-CYANOCYCLOPENTANECARBOXYLIC ACID ETHYL ESTER
    • 1-Cyan-cyclopentancarbonsaeure-aethylester
    • 1-cyano-1-cyclopentanecarboxylic acid,ethyl ester
    • 1-cyanocyclopentane-1-carboxylic acid ethyl ester
    • 1-cyano-cyclopentanecarboxylic acid ethyl ester
    • ethyl 1-(cyano)cyclopentane-1-carboxylate
    • ethyl 1-cyanocyclopentane-1-carboxylate
    • MFCD00019291
    • SCHEMBL3523
    • ethyl 1-(cyano)-cyclopentane-1-carboxylate
    • A819385
    • 28247-14-5
    • VPWIERPHIAKPOH-UHFFFAOYSA-N
    • DTXSID90576921
    • F14044
    • Z292948090
    • 1-cyano-cyclopentane-1-carboxylic acid ethyl ester
    • AKOS005172391
    • Ethyl1-cyanocyclopentane-1-carboxylate
    • AS-9718
    • EN300-72315
    • Cyclopentanecarboxylic acid, 1-cyano-, ethyl ester
    • ALBB-010177
    • STK506271
    • MDL： MFCD00019291
    • Inchi： 1S/C9H13NO2/c1-2-12-8(11)9(7-10)5-3-4-6-9/h2-6H2,1H3
    • InChI Key： VPWIERPHIAKPOH-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1(C#N)CCCC1)=O

Computed Properties

  • Exact Mass: 167.09500
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09000
  • LogP: 1.63348

ethyl 1-cyanocyclopentane-1-carboxylate Security Information

  • HazardClass：IRRITANT

ethyl 1-cyanocyclopentane-1-carboxylate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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ethyl 1-cyanocyclopentane-1-carboxylate Production Method

ethyl 1-cyanocyclopentane-1-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:28247-14-5)ethyl 1-cyanocyclopentane-1-carboxylate
Order Number:A819385
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):346.0
Email:sales@amadischem.com

ethyl 1-cyanocyclopentane-1-carboxylate Related Literature

  • 1. The conformational analysis of saturated heterocycles. Part XLIX. The conformation of ring NH-groups in piperazines, hexahydropyrimidines, tetrahydro-1,3-oxazines, and tetrahydro-1,3-thiazines
    M. J. Cook,Richard A. Y. Jones,A. R. Katritzky,M. Moreno Ma?as,A. C. Richards,A. J. Sparrow,D. L. Trepanier J. Chem. Soc. Perkin Trans. 2 1973 325

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28247-14-5 (ethyl 1-cyanocyclopentane-1-carboxylate) Related Products

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Amadis Chemical Company Limited
(CAS:28247-14-5)ethyl 1-cyanocyclopentane-1-carboxylate
A819385
Purity:99%
Quantity:5g
Price ($):346.0
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